Cas no 92111-08-5 (butyl(1-phenylpropyl)amine)

• Product Name: butyl(1-phenylpropyl)amine
• CAS No: 92111-08-5
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 1971731
• Update Time: 2025-06-11

butyl(1-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-butyl-a-ethyl-
• butyl(1-phenylpropyl)amine

• Inchi： 1S/C13H21N/c1-3-5-11-14-13(4-2)12-9-7-6-8-10-12/h6-10,13-14H,3-5,11H2,1-2H3
• InChI Key： BQNBGUDSGSWTRR-UHFFFAOYSA-N
• SMILES： C1(C(CC)NCCCC)=CC=CC=C1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 259.8±9.0 °C at 760 mmHg
• Flash Point: 99.5±10.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

butyl(1-phenylpropyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on butyl(1-phenylpropyl)amine

Butyl(1-phenylpropyl)amine (CAS No. 92111-08-5): A Comprehensive Guide to Its Properties and Applications

Butyl(1-phenylpropyl)amine (CAS No. 92111-08-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This amine derivative is characterized by the presence of a butyl group and a phenylpropyl moiety, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical intermediates, material science, and catalysis.

The growing interest in butyl(1-phenylpropyl)amine can be attributed to its role in the synthesis of high-value chemical products. For instance, its application in the development of bioactive molecules has been a hot topic in academic circles. Recent studies highlight its utility in constructing nitrogen-containing heterocycles, which are pivotal in drug discovery. This aligns with the current trend of optimizing green chemistry processes, as the compound’s reactivity allows for fewer synthetic steps and reduced waste generation.

From an industrial perspective, CAS No. 92111-08-5 is often discussed in forums focusing on specialty chemicals and fine chemical manufacturing. Its compatibility with palladium-catalyzed coupling reactions makes it a candidate for producing advanced polymeric materials. Moreover, its lipophilic nature has sparked debates about its potential in surfactant formulations, particularly in eco-friendly cleaning products—a niche that has seen exponential growth due to rising environmental awareness.

One of the most frequently searched questions related to this compound is: "What are the solubility characteristics of butyl(1-phenylpropyl)amine?" Experimental data suggests it exhibits moderate solubility in polar organic solvents like ethanol and acetone but limited solubility in water. This property is critical for formulators designing homogeneous reaction systems or delivery mechanisms in agrochemical applications. Another trending query revolves around its storage stability, with studies indicating that it remains stable under inert atmospheres at room temperature for extended periods.

The spectroscopic fingerprint of butyl(1-phenylpropyl)amine (CAS No. 92111-08-5) is another area of interest. Analytical chemists frequently investigate its NMR spectral data and mass fragmentation patterns to ensure purity in commercial batches. These analyses are crucial for industries requiring high-precision intermediates, such as those involved in electronic material deposition or liquid crystal synthesis.

Emerging discussions in sustainable chemistry forums have highlighted the compound’s potential as a building block for biodegradable polymers. With the global push toward circular economy models, researchers are evaluating whether its derivatives could replace petroleum-based additives in bioplastics. This aligns with Google Trends data showing increased searches for "biodegradable amine compounds" over the past two years.

In conclusion, butyl(1-phenylpropyl)amine (CAS No. 92111-08-5) represents a multifaceted compound bridging academic research and industrial innovation. Its applications span from medicinal chemistry to environmental materials, making it a subject of continuous exploration. As analytical techniques advance and sustainability demands grow, this compound will likely remain at the forefront of specialty chemical development.